Cas no 1240580-09-9 (3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole
• CAS No: 1240580-09-9
• MF: C₉H₅Br₂F₂N₃
• MW: 352.960906744003
• MDL: MFCD16811174
• CID: 4690519
• Update Time: 2025-05-26

3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole

• MDL： MFCD16811174
• Inchi： 1S/C9H5Br2F2N3/c10-8-14-9(11)16(15-8)4-5-1-2-6(12)3-7(5)13/h1-3H,4H2
• InChI Key： QJEBHPOJKPLCAX-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC(=CC=1F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole

Research Brief on 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole (CAS: 1240580-09-9)

3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole (CAS: 1240580-09-9) is a brominated triazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly as an inhibitor of specific enzymatic targets. The presence of bromine atoms and a difluorophenylmethyl group in its structure enhances its reactivity and binding affinity, making it a promising candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole to improve its pharmacokinetic properties and therapeutic efficacy. Researchers have employed various synthetic routes, including nucleophilic substitution and metal-catalyzed cross-coupling reactions, to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's structure and purity, ensuring its suitability for biological evaluations.

In vitro and in vivo studies have demonstrated that 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole exhibits potent inhibitory activity against certain enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown promising results in inhibiting the activity of protein kinases and cytochrome P450 enzymes, which are critical targets in cancer and metabolic disorders. These findings suggest its potential as a lead compound for developing novel therapeutics.

Despite its promising biological activities, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Current research efforts are directed toward structural modifications, such as introducing solubilizing groups or reducing molecular weight, to enhance its drug-like properties. Additionally, computational modeling and molecular docking studies are being employed to predict its interactions with biological targets and guide further optimization.

The safety profile of 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole is also under investigation. Preliminary toxicological assessments indicate that the compound exhibits moderate cytotoxicity at higher concentrations, necessitating further studies to establish its therapeutic window. Researchers are exploring its potential in combination therapies to mitigate toxicity while maximizing efficacy.

In conclusion, 3,5-Dibromo-1-[(2,4-difluorophenyl)methyl]-1H-1,2,4-triazole (CAS: 1240580-09-9) represents a promising scaffold for drug development, with demonstrated biological activities and potential therapeutic applications. Ongoing research aims to address its limitations and unlock its full potential in treating various diseases. The compound's unique structural and functional properties make it a valuable subject of study in the field of medicinal chemistry.